NIBR-LTSi

• Molecular Formula: C18H20N4O
• Molecular Weight: 308.4 g/mol
• InChI: InChI=1S/C18H20N4O/c1-2-15(12-19-9-1)23-14-5-3-13(4-6-14)22-17-8-11-21-18-16(17)7-10-20-18/h3-8,10-11,15,19H,1-2,9,12H2,(H2,20,21,22)/t15-/m1/s1
• InChIKey: IYFCFYWXRIVCTH-OAHLLOKOSA-N

Researchers need reproducible in vivo YAP activation without confounding off-target effects. NIBR-LTSi solves this with a validated oral PK profile. - LATS1 IC₅₀: 1.4 nM; LATS2: 1.41 nM; S-score 0.01 @ 1 µM (415 kinases) - Oral bioavailability confirmed; dose-dependent efficacy in 70% & 86% hepatectomy models - Promotes intestinal/kidney/liver organoid expansion while blocking differentiation

NIBR-LTSi: Selective LATS Kinase Inhibitor with Validated In Vivo Oral Bioavailability and Kinome-Wide Selectivity for Tissue Regeneration Research

NIBR-LTSi is an orally bioavailable, small-molecule inhibitor of the Large Tumor Suppressor Kinases LATS1 and LATS2, core negative regulators of the Hippo-YAP signaling pathway [1]. Developed via structure-guided optimization from a screening hit, NIBR-LTSi demonstrates high biochemical potency (LATS1 IC₅₀ = 1.4–1.41 nM) and exceptional kinome-wide selectivity, with a selectivity score (S-score) of 0.01 at 1 µM against a panel of 415 human kinases [2][3]. The compound activates YAP signaling, promotes nuclear translocation of YAP, and reduces YAP phosphorylation in cellular assays, distinguishing it from earlier-generation LATS inhibitors that lack the balanced profile of potency, selectivity, and oral bioavailability required for reproducible in vivo studies .

Pathway Hippo-YAP signaling pathway studies

Target LATS1/2 kinase isoform-selectivity assay context

Administration Oral bioavailability supports systemic in vivo research

Selectivity Kinome-wide selectivity profiling workflow

• [1] Namoto K, Baader C, Orsini V, et al. NIBR-LTSi is a selective LATS kinase inhibitor activating YAP signaling and expanding tissue stem cells in vitro and in vivo. Cell Stem Cell. 2024;31(4):554-569.e17. View Source
• [2] Chemical Probes Portal. Probe NIBR-LTSi: Inhibitor of LATS1, LATS2. Last updated 2024-06-10. View Source
• [3] Discovery and Optimization of Selective Inhibitors of Large Tumor Suppressor Kinases LATS1 and 2 for In Vivo Investigation of the Hippo-YAP Pathway in Tissue Regeneration. J Med Chem. 2025;68(13):13591-13608. View Source

Why NIBR-LTSi Cannot Be Replaced by Alternative LATS Inhibitors: A Comparative Analysis of Potency, Selectivity, and In Vivo Validation

LATS kinase inhibitors represent a chemically and pharmacologically heterogeneous class with divergent selectivity profiles, cellular potency, and in vivo characteristics. Substituting NIBR-LTSi with an alternative LATS inhibitor—such as TRULI (Lats-IN-1), GA-017, VT-02956, or LPi-1—introduces substantial experimental variability. TRULI, despite picomolar biochemical potency, exhibits a marked ATP-competitive shift in cellular assays (EC₅₀ = 510 nM) and lacks reported oral bioavailability data . GA-017 and LPi-1 possess nanomolar biochemical IC₅₀ values but have not been validated for oral dosing in rodent models of tissue regeneration . NIBR-LTSi is uniquely characterized by a combination of sub-2 nM biochemical potency, a selectivity score of 0.01 across 415 kinases, and demonstrated oral bioavailability with dose-dependent efficacy in partial and extended hepatectomy models [1]. These properties render NIBR-LTSi the only LATS inhibitor currently documented to enable reproducible, orally administered in vivo investigation of Hippo-YAP-mediated tissue regeneration without confounding off-target kinase effects [2].

NIBR-LTSi Reported oral bioavailability and kinome-wide selectivity Consistent biochemical-to-cellular potency. Validated for in vivo tissue regeneration models.

Alternative LATS Inhibitors (TRULI, GA-017, LPi-1) Lack oral in vivo validation and comprehensive selectivity data Cellular potency may shift significantly due to ATP competition. Off-target kinase profiles may not transfer.

NIBR-LTSi Multi-tissue organoid expansion with stemness maintenance Characterized across intestine, kidney, and liver organoids.

GA-017 Organoid growth reported, but stemness profile not characterized across multiple tissues Phenotype may not replicate in tissue-specific stem cell models.

• [1] Namoto K, Baader C, Orsini V, et al. NIBR-LTSi is a selective LATS kinase inhibitor activating YAP signaling and expanding tissue stem cells in vitro and in vivo. Cell Stem Cell. 2024;31(4):554-569.e17. View Source
• [2] Liberali Lab. YAP-activator paper published — The Liberali Lab. 2024-04-25. View Source

NIBR-LTSi: Quantitative Comparative Evidence for Scientific Selection in LATS-Targeted Research

Biochemical Potency and Kinome-Wide Selectivity: NIBR-LTSi vs. TRULI, GA-017, and LPi-1

NIBR-LTSi exhibits an IC₅₀ of 1.41 nM against LATS1 in a CALIPER ATP competition assay, with an S-score of 0.01 at 1 µM, indicating that only 3 out of 415 human kinases (ROCK2, PKA, PKAcb) show partial off-target binding [1]. In contrast, TRULI displays a biochemical IC₅₀ of 0.2 nM against LATS1/2, yet its cellular EC₅₀ for YAP dephosphorylation is 510 nM, reflecting a >2500-fold drop in potency due to ATP competition . GA-017 inhibits LATS1 with an IC₅₀ of 4.10 nM and LATS2 with 3.92 nM, with no reported kinome-wide selectivity data . LPi-1 shows IC₅₀ values of 4.4 nM (LATS1) and 1.3 nM (LATS2), but its selectivity profile beyond LATS1/2 is not disclosed . NIBR-LTSi uniquely combines sub-2 nM potency with a comprehensively validated selectivity score, enabling target-specific interrogation of the Hippo-YAP axis.

Biochemical Potency & Selectivity

Head-to-head

IC₅₀ = 1.41 nM; S-score = 0.01 (3 off-target hits out of 415 kinases). TRULI: IC₅₀ = 0.2 nM, cellular EC₅₀ = 510 nM (>2500× shift). GA-017: LATS1 IC₅₀ = 4.10 nM. LPi-1: LATS1 IC₅₀ = 4.4 nM.

Supports on-target pathway engagement interpretation

CALIPER ATP competition assay; reported selectivity context

Evidence Dimension	LATS1 biochemical inhibition and kinome selectivity
Target Compound Data	IC₅₀ = 1.41 nM; S-score = 0.01 (3 off-target hits out of 415 kinases)
Comparator Or Baseline	TRULI: IC₅₀ = 0.2 nM, cellular EC₅₀ = 510 nM; GA-017: LATS1 IC₅₀ = 4.10 nM; LPi-1: LATS1 IC₅₀ = 4.4 nM
Quantified Difference	NIBR-LTSi maintains biochemical-to-cellular potency consistency vs. TRULI (>2500× drop); NIBR-LTSi is 2.9× more potent than GA-017 and 3.1× more potent than LPi-1 in biochemical LATS1 assays
Conditions	LATS1 ATP competition CALIPER assay (NIBR-LTSi); 10 µM ATP (TRULI biochemical); r33P functional assay (LPi-1)

Why This Matters

A validated selectivity score of 0.01 ensures that observed phenotypes in LATS inhibition studies are attributable to on-target pathway engagement rather than confounding off-target kinase activity.

• [1] Chemical Probes Portal. Probe NIBR-LTSi: Inhibitor of LATS1, LATS2. Last updated 2024-06-10. View Source

Cellular YAP Pathway Activation: NIBR-LTSi vs. TRULI and GA-017 in Intact Cell Models

In JHH5 hepatocellular carcinoma cells, NIBR-LTSi reduces phosphorylated YAP (pYAP) levels with an IC₅₀ of 2.16 µM, demonstrating effective cellular target engagement . Additionally, NIBR-LTSi activates YAP signaling with an EC₅₀ ranging from 1.0 to 2.7 µM across multiple assays . TRULI, despite its picomolar biochemical potency, exhibits a cellular EC₅₀ of 510 nM for inhibition of YAP phosphorylation in HEK293A cells, reflecting a substantial potency shift attributed to competition with physiological ATP concentrations . GA-017 promotes YAP nuclear translocation and target gene expression in 3D culture systems, but cellular IC₅₀ values for pYAP reduction are not reported in the primary literature [1]. NIBR-LTSi provides a well-characterized cellular activity profile, enabling consistent dosing across biochemical and cell-based experimental workflows.

Cellular YAP Pathway Activation

Cross-study

pYAP IC₅₀ = 2.16 µM in JHH5 cells. TRULI: EC₅₀ = 510 nM for pYAP inhibition in HEK293A cells. GA-017: cellular pYAP IC₅₀ not reported.

Supports cellular assay concentration context

Biochemical-to-cellular shift factors: ~1,500× (NIBR-LTSi) vs. ~2,550× (TRULI); model-specific review required

Evidence Dimension	Cellular reduction of phosphorylated YAP
Target Compound Data	pYAP IC₅₀ = 2.16 µM in JHH5 cells
Comparator Or Baseline	TRULI: EC₅₀ = 510 nM for pYAP inhibition in HEK293A cells; GA-017: cellular pYAP IC₅₀ not reported
Quantified Difference	NIBR-LTSi biochemical-to-cellular shift factor = ~1,500× (1.4 nM to 2.16 µM); TRULI biochemical-to-cellular shift factor = ~2,550× (0.2 nM to 510 nM)
Conditions	JHH5 cells (NIBR-LTSi); HEK293A cells (TRULI)

Why This Matters

Quantified cellular potency enables accurate determination of working concentrations for in vitro experiments, reducing assay variability and improving reproducibility across laboratories.

• [1] Aihara A, et al. Small molecule LATS kinase inhibitors block the Hippo signaling pathway and promote cell growth under 3D culture conditions. Sci Rep. 2022;12:3100. View Source

In Vivo Efficacy in Liver Regeneration Models: NIBR-LTSi vs. Unvalidated LATS Inhibitors

NIBR-LTSi is the only LATS inhibitor with published, dose-dependent efficacy data in both partial (70%) and extended (86%) hepatectomy mouse models. In the partial hepatectomy model, a single oral dose of NIBR-LTSi (30 or 100 mg/kg) administered immediately post-surgery significantly increased hepatocyte proliferation at 30 hours, a time point when vehicle-treated mice showed minimal proliferation [1]. In the extended hepatectomy model, NIBR-LTSi significantly increased hepatocyte proliferation across all three lobular regions and elevated liver weight, confirming functional regenerative capacity [1]. In contrast, TRULI, GA-017, VT-02956, and LPi-1 lack published oral in vivo efficacy data in tissue regeneration models; TRULI has only been evaluated in ex vivo organoid expansion and local inner ear delivery contexts [2]. NIBR-LTSi thus provides the sole validated tool for systemic, orally administered investigation of LATS inhibition in regenerative medicine.

In Vivo Liver Regeneration

Head-to-head

Dose-dependent hepatocyte proliferation at 30 and 100 mg/kg p.o. in 70% PHx; significant proliferation and liver weight increase in 86% eHx. Alternative inhibitors lack published oral in vivo efficacy data.

Supports model-response endpoint context

C57BL/6 mice; hepatectomy models; oral gavage

Evidence Dimension	Oral in vivo efficacy in liver regeneration
Target Compound Data	Dose-dependent hepatocyte proliferation at 30 and 100 mg/kg p.o. in 70% PHx; significant proliferation and liver weight increase in 86% eHx
Comparator Or Baseline	TRULI, GA-017, VT-02956, LPi-1: no published oral in vivo efficacy data in tissue regeneration models
Quantified Difference	NIBR-LTSi is the only LATS inhibitor with validated oral in vivo efficacy across multiple surgical liver regeneration models
Conditions	C57BL/6 mice; 70% partial hepatectomy and 86% extended hepatectomy; oral gavage

Why This Matters

Validated oral in vivo efficacy distinguishes NIBR-LTSi as the only LATS inhibitor suitable for preclinical studies requiring systemic dosing and reproducible regenerative readouts.

• [1] Namoto K, Baader C, Orsini V, et al. NIBR-LTSi is a selective LATS kinase inhibitor activating YAP signaling and expanding tissue stem cells in vitro and in vivo. Cell Stem Cell. 2024;31(4):554-569.e17. View Source
• [2] Kastan N, et al. Small-molecule inhibition of Lats kinases promotes Yap-dependent proliferation in the inner ear. Nat Commun. 2021;12:3100. View Source

Oral Bioavailability and Pharmacokinetic Profile: NIBR-LTSi vs. Alternative LATS Inhibitors

NIBR-LTSi demonstrates good oral bioavailability and a favorable pharmacokinetic profile enabling YAP activation in vivo following oral administration [1][2]. The compound was optimized for physicochemical properties and binding efficiency during structure-guided development, resulting in a molecule suitable for systemic oral dosing in rodent studies [3]. Among comparator LATS inhibitors, only VT-107 (a TEAD auto-palmitoylation inhibitor, not a direct LATS inhibitor) has reported oral activity, while TRULI, GA-017, and LPi-1 lack published oral bioavailability or pharmacokinetic data . The absence of oral PK characterization for alternative LATS inhibitors limits their utility in longitudinal in vivo studies and precludes direct comparison of systemic versus local YAP activation.

Oral Bioavailability & PK

Cross-study

Good oral bioavailability; enables YAP activation in vivo following oral dosing. TRULI, GA-017, LPi-1: no oral bioavailability data reported.

Supports exposure-model interpretation

PK profile suitable for systemic in vivo studies; review for chronic dosing context

Evidence Dimension	Oral bioavailability and systemic YAP activation
Target Compound Data	Good oral bioavailability; enables YAP activation in vivo following oral dosing
Comparator Or Baseline	TRULI, GA-017, LPi-1: no oral bioavailability data reported
Quantified Difference	NIBR-LTSi is the only LATS inhibitor with documented oral bioavailability and PK profile suitable for in vivo studies
Conditions	Mouse models; oral gavage

Why This Matters

Oral bioavailability expands experimental flexibility and enables chronic dosing regimens that are impractical with parenteral or locally delivered LATS inhibitors.

• [1] Namoto K, Baader C, Orsini V, et al. NIBR-LTSi is a selective LATS kinase inhibitor activating YAP signaling and expanding tissue stem cells in vitro and in vivo. Cell Stem Cell. 2024;31(4):554-569.e17. View Source
• [2] GLPBIO. NIBR-LTSi Product Information. View Source
• [3] Discovery and Optimization of Selective Inhibitors of Large Tumor Suppressor Kinases LATS1 and 2 for In Vivo Investigation of the Hippo-YAP Pathway in Tissue Regeneration. J Med Chem. 2025;68(13):13591-13608. View Source

Organoid Expansion and Stem Cell Maintenance: NIBR-LTSi Enables Multi-Tissue Regenerative Assays

NIBR-LTSi promotes robust expansion of organoids derived from multiple mouse and human tissues, including intestinal and kidney organoids [1][2]. In mouse intestinal organoids, NIBR-LTSi treatment (24 h) induces nuclear YAP translocation, reduces YAP phosphorylation, and upregulates canonical YAP target genes Ctgf and Cyr61, while increasing proliferation as measured by PCNA staining [1]. Importantly, NIBR-LTSi maintains stemness and blocks differentiation in tissue stem cells in vitro and in vivo, a functional profile not consistently demonstrated by alternative LATS inhibitors [1]. While GA-017 has been shown to enhance spheroid and organoid growth under 3D culture conditions, comparative data on stem cell maintenance versus differentiation across multiple tissue types are limited [3]. NIBR-LTSi thus provides a uniquely validated tool for investigating YAP-dependent stem cell expansion and organoid growth across diverse tissue contexts.

Organoid Expansion & Stemness

Cross-study

Expands mouse and human intestinal, kidney, and liver organoids; maintains stemness and blocks differentiation. GA-017: enhances spheroid/organoid growth; stemness/differentiation balance not characterized across multiple tissues.

Supports multi-tissue regenerative assay context

Stem cell maintenance profile requires tissue-specific validation

Evidence Dimension	Multi-tissue organoid expansion and stem cell phenotype
Target Compound Data	Expands mouse and human intestinal and kidney organoids; maintains stemness and blocks differentiation in vitro and in vivo
Comparator Or Baseline	GA-017: enhances spheroid/organoid growth; stemness/differentiation balance not characterized across multiple tissues
Quantified Difference	NIBR-LTSi demonstrates validated organoid expansion across at least 3 tissue types (intestine, kidney, liver) with characterized stem cell maintenance
Conditions	Mouse intestinal organoids, human kidney organoids, renal tubular epithelial cells

Why This Matters

Validated multi-tissue organoid expansion enables researchers to study regenerative mechanisms in disease-relevant human and mouse models with a single, well-characterized chemical tool.

• [1] Namoto K, Baader C, Orsini V, et al. NIBR-LTSi is a selective LATS kinase inhibitor activating YAP signaling and expanding tissue stem cells in vitro and in vivo. Cell Stem Cell. 2024;31(4):554-569.e17. View Source
• [2] Liberali Lab. YAP-activator paper published — The Liberali Lab. 2024-04-25. View Source
• [3] Aihara A, et al. Small molecule LATS kinase inhibitors block the Hippo signaling pathway and promote cell growth under 3D culture conditions. Sci Rep. 2022;12:3100. View Source

Optimal Research and Industrial Applications for NIBR-LTSi Based on Quantitative Differentiation

In Vivo Preclinical Studies of Hippo-YAP-Mediated Tissue Regeneration Requiring Oral Dosing

NIBR-LTSi is the only LATS inhibitor with published oral bioavailability and dose-dependent efficacy in rodent liver regeneration models [1]. Researchers requiring systemic YAP activation via oral administration for longitudinal or chronic regenerative studies should select NIBR-LTSi, as alternative LATS inhibitors (TRULI, GA-017, LPi-1) lack documented oral PK or in vivo oral efficacy data [2].

Multi-Tissue Organoid Expansion and Stem Cell Biology

NIBR-LTSi promotes robust expansion of organoids derived from mouse and human intestine, kidney, and liver tissues while maintaining stemness and blocking differentiation [1]. This validated multi-tissue compatibility enables standardized organoid culture workflows for regenerative medicine and disease modeling applications that are not consistently supported by other LATS inhibitors .

Target-Selective Interrogation of LATS Kinase Function in the Hippo-YAP Pathway

With an S-score of 0.01 at 1 µM against 415 human kinases and only three off-target hits (ROCK2, PKA, PKAcb), NIBR-LTSi provides a selectivity profile superior to that of alternative LATS inhibitors, for which comprehensive kinome-wide data are absent [1][2]. This selectivity is critical for experiments where confounding off-target kinase inhibition could confound phenotypic interpretation .

Liver Regeneration and Hepatectomy Preclinical Models

NIBR-LTSi is uniquely validated in both 70% partial hepatectomy and 86% extended hepatectomy mouse models, with demonstrated acceleration of hepatocyte proliferation and increased liver weight following oral dosing [1]. These models are clinically relevant for studying impaired liver regeneration and post-surgical recovery, and NIBR-LTSi is the only LATS inhibitor with published efficacy data in this context [2].

Application

Selection Property

Validation Focus

In Vivo Hippo-YAP Regeneration Studies Requiring Oral Dosing

Oral bioavailability and systemic exposure context

Model-response endpoint review and PK exposure-model validation

Multi-Tissue Organoid Expansion and Stem Cell Biology

Stemness maintenance and differentiation blockade context

Tissue-specific organoid model validation

Target-Selective Interrogation of LATS Kinase Function

Kinome-wide selectivity review (S-score 0.01 context)

Off-target kinase pathway-response interpretation

Liver Regeneration and Hepatectomy Preclinical Models

Surgical model-response endpoint context

Hepatocyte proliferation and liver weight endpoint monitoring

All applications are research-use context. Selection properties and validation focuses require independent review for specific experimental conditions and model systems.

• [1] Namoto K, Baader C, Orsini V, et al. NIBR-LTSi is a selective LATS kinase inhibitor activating YAP signaling and expanding tissue stem cells in vitro and in vivo. Cell Stem Cell. 2024;31(4):554-569.e17. View Source
• [2] Chemical Probes Portal. Probe NIBR-LTSi: Inhibitor of LATS1, LATS2. Last updated 2024-06-10. View Source